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This in-depth technical guide serves as a resource for researchers, scientists, and drug

development professionals, providing essential information on the core properties of

Ethambutol-d10, a deuterated analog of the antitubercular drug Ethambutol. This document

summarizes key quantitative data and illustrates the relationship between Ethambutol and its

deuterated form.

Core Quantitative Data
Ethambutol-d10 is the deuterium-labeled version of Ethambutol.[1][2][3] The incorporation of

deuterium can be a valuable tool in drug development, particularly for pharmacokinetic and

metabolic studies.[3] Below is a summary of the key quantitative data for Ethambutol-d10 and

its parent compound, Ethambutol.

Property Ethambutol-d10 Ethambutol

CAS Number 1129526-24-4[2][3][4] 74-55-5

Molecular Weight 214.37 g/mol [1][3] 204.31 g/mol [5]

Molecular Formula C₁₀H₁₄D₁₀N₂O₂[1][3] C₁₀H₂₄N₂O₂[5]

Relationship between Ethambutol and Ethambutol-
d10
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Ethambutol-d10 is a synthetic derivative of Ethambutol where ten hydrogen atoms have been

replaced by deuterium atoms. This isotopic substitution is a key feature used in various

research applications. The following diagram illustrates this fundamental relationship.
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Relationship between Ethambutol and its deuterated form.

Mechanism of Action
Ethambutol, the parent compound of Ethambutol-d10, is a bacteriostatic agent used in the

treatment of tuberculosis.[2][6] Its primary mechanism of action involves the inhibition of

arabinosyl transferases, which are essential enzymes for the synthesis of the mycobacterial

cell wall.[2][6] This disruption of the cell wall formation ultimately hinders the growth of the

bacteria.[2][6] While Ethambutol-d10 is primarily used as a stable isotope-labeled standard in

research, it is expected to share the same fundamental mechanism of action as its non-

deuterated counterpart.

Experimental Applications
The primary application of Ethambutol-d10 is as an internal standard in analytical and

bioanalytical assays, such as mass spectrometry-based methods. These methods are crucial

for the accurate quantification of Ethambutol in biological matrices during pharmacokinetic and
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drug metabolism studies. The known stable isotope difference between Ethambutol-d10 and

Ethambutol allows for precise differentiation and measurement.

No specific experimental protocols for Ethambutol-d10 are detailed in the provided search

results. However, its use would be integral to standard protocols for pharmacokinetic analysis

of Ethambutol. A generalized workflow for such an analysis is outlined below.
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Generalized workflow for pharmacokinetic analysis using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12069733#ethambutol-d10-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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